Cas no 15897-81-1 (Adamantane-2-carboxylic acid)

• Product name: Adamantane-2-carboxylic acid
• CAS No: 15897-81-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD02738135
• CID: 50252
• PubChem ID: 303802

Adamantane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Adamantane-2-carboxylic acid
• 2-Adamantanecarboxylic acid
• 2-adamantanylcarboxylic acid
• 2-Adamantylcarboxylic acid
• 2-carboxyadamantane
• Admantane-2-carboxylic acid
• F1928-0025
• 2-adamantane carboxylic acid
• A809985
• AKOS006239315
• CS-0044104
• SCHEMBL16698251
• SCHEMBL19859959
• Adamantane-2-carboxylicacid
• HMS1655J17
• BS-13756
• 2-adamantyl carboxylic acid
• 15897-81-1
• Oprea1_327580
• SCHEMBL160953
• adamantane-2-carboxylate
• Tricyclo[3.3.1.13,7]decane-2-carboxylic acid
• W-201436
• NSC193481
• Z90663829
• AKOS001110232
• A12108
• SY147865
• 2-Adamantanecarboxylicacid
• MFCD02738135
• FT-0746233
• EN300-12892
• NSC-193481
• UNGMXQVELCJRIH-UHFFFAOYSA-N
• tricyclo[3.3.1.1~3,7~]decane-2-carboxylic acid
• DB-003028
• STK895053
• FA13138
• 822-627-6

• MDL： MFCD02738135
• Inchi： InChI=1S/C11H16O2/c12-11(13)10-8-2-6-1-7(4-8)5-9(10)3-6/h6-10H,1-5H2,(H,12,13)
• InChI Key： UNGMXQVELCJRIH-UHFFFAOYSA-N
• SMILES： OC(=O)C1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 180.11500
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.23 g/cm3
• Boiling Point: 304.7ºC at 760 mmHg
• Flash Point: 142 ºC
• PSA: 37.30000
• LogP: 2.14330

Adamantane-2-carboxylic acid Security Information

Adamantane-2-carboxylic acid Customs Data

• HS CODE：2916209090
• Customs Data：

  China Customs Code:

  2916209090

  Overview:

  2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Additional information on Adamantane-2-carboxylic acid

Comprehensive Guide to Adamantane-2-carboxylic acid (CAS No. 15897-81-1): Properties, Applications, and Innovations

Adamantane-2-carboxylic acid (CAS No. 15897-81-1) is a highly specialized organic compound belonging to the adamantane family, renowned for its unique structural rigidity and versatile chemical properties. This carboxylic acid derivative features a diamond-like adamantane core, which imparts exceptional thermal stability and lipophilicity, making it valuable in pharmaceuticals, materials science, and advanced research. Its molecular formula C11H16O2 and molecular weight 180.24 g/mol underscore its compact yet functionally rich design.

In recent years, the demand for Adamantane-based compounds has surged due to their applications in drug development, particularly in antiviral and neurological therapies. Researchers are actively exploring Adamantane-2-carboxylic acid as a building block for bioactive molecules, leveraging its ability to enhance drug bioavailability and target specificity. The compound’s rigid backbone also makes it a candidate for designing high-performance polymers and nanomaterials, aligning with trends in sustainable and lightweight materials.

One of the most frequently asked questions about CAS No. 15897-81-1 revolves around its synthesis and purification. The compound is typically synthesized via carboxylation of 2-adamantanol or oxidation of 2-adamantanone, followed by chromatographic purification to achieve high purity (>98%). Its solubility profile—soluble in organic solvents like DMSO and ethanol but poorly soluble in water—is critical for formulation scientists optimizing delivery systems.

From an industrial perspective, Adamantane-2-carboxylic acid is gaining traction in the cosmetics sector, where its stability and non-toxic profile support its use as a skin-conditioning agent. Additionally, its role in metal-organic frameworks (MOFs) for gas storage and catalysis highlights its cross-disciplinary relevance. Environmental considerations, such as biodegradability and low ecotoxicity, further enhance its appeal for green chemistry initiatives.

Innovations in computational chemistry have enabled precise modeling of Adamantane-2-carboxylic acid interactions, addressing user queries about its structure-activity relationships (SAR). This computational synergy accelerates the discovery of novel derivatives for antimicrobial and anti-inflammatory applications. Furthermore, its compatibility with click chemistry protocols opens avenues for modular drug design, a hot topic in precision medicine.

Quality control of CAS No. 15897-81-1 is another area of interest. Analytical techniques like HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, addressing regulatory requirements for pharmaceutical use. Storage recommendations—typically under inert gas at -20°C—reflect its sensitivity to oxidation, a detail often searched by laboratory professionals.

In summary, Adamantane-2-carboxylic acid exemplifies the intersection of tradition and innovation in organic chemistry. Its multifaceted applications, from drug discovery to advanced materials, coupled with rigorous research into its properties, position it as a compound of enduring scientific and industrial significance. As sustainable and targeted therapies dominate global R&D agendas, this adamantane derivative is poised to play a pivotal role in shaping future technologies.